Cas no 866329-51-3 (4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid)

• Product Name: 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid
• CAS No: 866329-51-3
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD13176795
• CID: 3396791
• PubChem ID: 63116114
• Update Time: 2025-05-21

4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-AMINO-2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
• 4-Amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid
• EN300-3071985
• AKOS012417280
• benzoic acid,4-amino-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• RJB32951
• 4-amino-2-{[(tert-butoxy)carbonyl]amino}benzoic acid
• 866329-51-3
• 4-amino-2-((tert-butoxycarbonyl)amino)benzoic acid

• MDL： MFCD13176795
• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-9-6-7(13)4-5-8(9)10(15)16/h4-6H,13H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： SPMMESVAMLIEQT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N)C=C1NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 252.11100700Da
• Monoisotopic Mass: 252.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid

4-Amino-2-{(tert-Butoxy)carbonylamino}benzoic Acid (CAS No. 866329-51-3): A Comprehensive Overview

4-Amino-2-{(tert-butoxy)carbonylamino}benzoic acid (CAS No. 866329-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a Boc-protected amino benzoic acid derivative, serves as a crucial intermediate in the synthesis of more complex molecules. Its unique structure, featuring both an amino group and a tert-butoxycarbonyl (Boc) protecting group, makes it invaluable in peptide synthesis and drug development.

The chemical properties of 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid include a molecular formula of C₁₂H₁₆N₂O₄ and a molecular weight of approximately 252.27 g/mol. The presence of the Boc group enhances its stability under various reaction conditions, making it a preferred choice for researchers working on peptide coupling reactions and medicinal chemistry. This compound is typically a white to off-white crystalline powder, soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but sparingly soluble in water.

One of the most prominent applications of 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid is in the field of drug discovery. It is frequently used as a building block for the synthesis of small molecule inhibitors and biologically active compounds. Researchers have utilized this compound in the development of potential therapeutics for conditions such as inflammation, cancer, and infectious diseases. Its role in protease inhibitor design has been particularly noteworthy, as it mimics natural amino acid structures while offering enhanced synthetic flexibility.

In recent years, the demand for Boc-protected amino acids like 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid has surged due to advancements in combinatorial chemistry and high-throughput screening. These techniques require reliable and versatile intermediates to accelerate the discovery of new drug candidates. Additionally, the compound's compatibility with solid-phase peptide synthesis (SPPS) has made it a staple in laboratories focused on peptide-based therapeutics, a rapidly growing segment in the pharmaceutical industry.

The synthesis of 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid typically involves the protection of the amino group with a Boc anhydride or similar reagents, followed by purification steps to ensure high purity. Quality control is critical, as impurities can affect downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the compound's identity and purity.

From a market perspective, 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid is supplied by several specialty chemical manufacturers and is available in varying quantities, from milligrams to kilograms. Its price is influenced by factors such as purity, scale of production, and regional demand. With the increasing focus on personalized medicine and targeted drug delivery systems, the compound's relevance is expected to grow further in the coming years.

For researchers and industry professionals, understanding the storage conditions for 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid is essential. It is recommended to store the compound in a cool, dry place, preferably under inert gas, to prevent degradation. Proper handling and disposal procedures should also be followed to ensure safety and environmental compliance.

In summary, 4-amino-2-{(tert-butoxy)carbonylamino}benzoic acid (CAS No. 866329-51-3) is a versatile and valuable compound in modern chemical research. Its applications span from peptide synthesis to drug development, making it a cornerstone in the toolkit of medicinal chemists and biochemists. As the pharmaceutical industry continues to evolve, the demand for high-quality intermediates like this compound is likely to remain strong, driven by innovations in therapeutic agent design and biomolecular engineering.